[(3-Methyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine

• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 2-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine
• InChI: InChI=1S/C9H17N3/c1-7(2)4-10-5-9-6-11-12-8(9)3/h6-7,10H,4-5H2,1-3H3,(H,11,12)
• InChI Key: HZOVYAYUUDVKKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)CNCC(C)C

Description

(3-Methyl-1H-pyrazol-4-yl)methylamine is an amine derivative featuring a pyrazole core substituted with a methyl group at the 3-position and a 2-methylpropyl (isobutyl) group attached via a methylene linker. Its molecular formula is C9H17N3, with a molecular weight of 167.25 g/mol (calculated).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methyl-1H-pyrazol-4-yl)methylamine typically involves the reaction of 3-methyl-1H-pyrazole-4-carbaldehyde with 2-methylpropylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. One common method involves the use of a solvent such as dichloromethane or tetrahydrofuran (THF) and a catalyst to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and optimized reaction conditions. The process typically includes steps such as purification through column chromatography and recrystallization to obtain a high-purity product .

Chemical Reactions Analysis

Types of Reactions

(3-Methyl-1H-pyrazol-4-yl)methylamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pyrazole ring can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole carboxylic acids, while reduction may produce pyrazole alcohols .

Scientific Research Applications

(3-Methyl-1H-pyrazol-4-yl)methylamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (3-Methyl-1H-pyrazol-4-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Key Observations :

• Substituent Position : The position of alkyl groups on the pyrazole ring (e.g., 1-ethyl in vs. 3-methyl in the target compound) significantly impacts steric and electronic properties. Pyrazole N-H in the target compound may participate in hydrogen bonding, influencing crystallization or biological interactions .
• Branching vs.
• Halogen Effects : Chlorine in increases molecular weight and polarity, which could alter pharmacokinetic profiles .

Biological Activity

The compound (3-Methyl-1H-pyrazol-4-yl)methylamine is a complex organic molecule characterized by its pyrazole ring structure, which has been associated with various biological activities. Pyrazole derivatives, including this compound, are known for their potential therapeutic applications due to their interactions with specific biological targets. This article explores the biological activity of (3-Methyl-1H-pyrazol-4-yl)methylamine, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Key Properties

• Molecular Formula : C₈H₁₄N₂
• Molecular Weight : 142.21 g/mol
• Solubility : Soluble in organic solvents; limited solubility in water.

The biological activity of (3-Methyl-1H-pyrazol-4-yl)methylamine primarily involves its interaction with various molecular targets, including enzymes and receptors. The following mechanisms have been proposed:

• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways, affecting processes such as inflammation and cell proliferation.
• Receptor Modulation : It can bind to specific receptors, altering their function and influencing neurotransmission or signaling pathways.

Biological Targets

Target Type	Example Targets	Mechanism of Action
Enzymes	Phospholipase A2	Inhibition leading to reduced inflammation
Receptors	Neurotransmitter receptors	Modulation of signaling pathways

Biological Activities

Research indicates that (3-Methyl-1H-pyrazol-4-yl)methylamine exhibits several biological activities:

Anti-inflammatory Activity

Studies have shown that compounds with pyrazole structures often possess anti-inflammatory properties. The inhibition of phospholipase A2 is one mechanism through which (3-Methyl-1H-pyrazol-4-yl)methylamine may exert its effects .

Antitumor Effects

Preliminary studies suggest that this compound may have anticancer potential by inducing apoptosis in cancer cells through modulation of specific signaling pathways.

Case Studies

• Inhibition of Phospholipase A2 : A study demonstrated that similar pyrazole derivatives inhibited phospholipase A2 activity, leading to decreased inflammatory responses in cellular models .
• Antitumor Activity : Another investigation revealed that a related compound induced apoptosis in human cancer cell lines, suggesting potential use in cancer therapy .